Cas no 2905-23-9 (2-Chlorobenzenesulfonyl chloride)

2-Chlorobenzenesulfonyl chloride structure
2905-23-9 structure
Product Name:2-Chlorobenzenesulfonyl chloride
CAS No:2905-23-9
MF:C6H4Cl2O2S
MW:211.065758705139
MDL:MFCD00051520
CID:43560
PubChem ID:76187
Update Time:2025-04-18

2-Chlorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorobenzenesulfonyl chloride
    • 2-CHLOROBENZENE-1-SULFONYL CHLORIDE
    • C6H4Cl2O2S
    • o-Chlorobenzenesulfonyl Chloride
    • 2-chloro-benzenesulfonyl chloride
    • 2-Chlorobenzenesulphonyl chloride
    • 2-chlorophenylsulfonyl chloride
    • Benzenesulfonyl chloride,2-chloro
    • EINECS 220-807-3
    • o-chlorobenzene sulfonic acid chloride
    • o-Chlorobenzenesulfochloride
    • ortho-chlorobenzenesulfonyl chloride
    • 2-chlorobenzenesulfonylchloride
    • Benzenesulfonyl chloride, 2-chloro-
    • Benzenesulfonyl chloride, chloro-
    • KMVZDSQHLDGKGV-UHFFFAOYSA-N
    • chloro(2-chlorophenyl)sulfone
    • Benzenesulfonyl chloride, o-chloro- (6CI,7CI,8CI)
    • 2-Chlorobenzenesulfo
    • NSC151229
    • 2-chloro benzene-1-sulfonyl chloride
    • 2905-23-9
    • 2-chlorobenzensulfonyl chloride
    • AKOS000200659
    • F9995-2516
    • 2-chlorobenzenesulfonic acid chloride
    • AS-18790
    • A5459
    • 4-11-00-00106 (Beilstein Handbook Reference)
    • 2-chlorobenzene-sulphonyl chloride
    • FT-0611911
    • NSC-151229
    • C2630
    • chlorobenzene sulfonylchloride
    • 2chlorobenzenesulfonyl chloride
    • 4ACM79Y5D8
    • DTXSID3074731
    • NSC 151229
    • EN300-06739
    • BRN 0974321
    • AM62497
    • 2-chlorobenzene-1-sulfonyl chloride;2-Chlorobenzenesulfonyl chloride
    • MFCD00051520
    • Benzenesulfonyl chloride, o-chloro-
    • CS-0072922
    • SCHEMBL16067
    • NS00028610
    • 2-chlorobenzenesulfonyl chlorid
    • 2-chlorobenzene-sulfonyl chloride
    • chlorophenylsulfonyl chloride
    • J-017372
    • 2-chlorobenzene sulfonyl chloride
    • 2-Chlorophenylsulphonyl chloride
    • Z56931877
    • 2-Chlorobenzenesulfonyl chloride, 97%
    • STK500487
    • ALBB-000997
    • Benzenesulfonyl chloride, o-chloro-(6CI,7CI,8CI)
    • DTXCID8037914
    • 2-CBSC
    • BBL013789
    • DB-020912
    • orthochlorobenzol sulfochloride
    • Chlorobenzenesulfonyl chloride
    • MDL: MFCD00051520
    • Inchi: 1S/C6H4Cl2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H
    • InChI Key: KMVZDSQHLDGKGV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1S(=O)(=O)Cl
    • BRN: 0974321

Computed Properties

  • Exact Mass: 209.93100
  • Monoisotopic Mass: 209.931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.548 g/mL at 25 °C(lit.)
  • Melting Point: 26-28°C
  • Boiling Point: 150-152 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 140 ° f
    Celsius: 60 ° c
  • Refractive Index: n20/D 1.576(lit.)
  • Water Partition Coefficient: It reacts with water.
  • PSA: 42.52000
  • LogP: 3.34830
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not available

2-Chlorobenzenesulfonyl chloride Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H226-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2920 8/PG 2
  • WGK Germany:2
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • RTECS:DB8925500
  • Hazardous Material Identification: C
  • HazardClass:8 (3)
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Packing Group:II
  • Hazard Level:8
  • Risk Phrases:R34
  • Packing Group:II
  • Safety Term:8

2-Chlorobenzenesulfonyl chloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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2-Chlorobenzenesulfonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2905-23-9)2-Chlorobenzenesulfonyl chloride
Order Number:A5459
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:29
Price ($):351.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2905-23-9)2-氯苯磺酰氯
Order Number:LE1755200
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com

2-Chlorobenzenesulfonyl chloride Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2905-23-9)2-Chlorobenzenesulfonyl chloride
A5459
Purity:99%
Quantity:500g
Price ($):351.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2905-23-9)2-氯苯磺酰氯
LE1755200
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email